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Introduction
Levan, a naturally occurring polysaccharide composed of fructose units, is a versatile

biopolymer with significant potential in the pharmaceutical, cosmetic, and food industries.[1][2]

Its unique properties, including biocompatibility, biodegradability, and antitumor and antioxidant

activities, make it a subject of increasing research interest.[1][3][4] This document provides

detailed protocols for the extraction and purification of levan from bacterial cultures, along with

comparative data to guide researchers in optimizing their production strategies.

Bacterial Strains and Culture Conditions for Levan
Production
A variety of bacterial genera are known to produce levan, including Bacillus, Zymomonas,

Pseudomonas, and Lactobacillus.[3][5] The choice of bacterial strain and the optimization of

culture conditions are critical factors that significantly influence the yield and molecular

characteristics of the produced levan.[3]

Common Levan-Producing Bacterial Strains:
Bacillus subtilis[1][2][4][6][7][8][9][10]
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Zymomonas mobilis[11][12][13]

Pseudomonas fluorescens[3]

Lactobacillus fermentum[5]

Optimized Culture Conditions for Levan Production
The tables below summarize optimized culture parameters for maximizing levan yield from

different bacterial species, based on various studies.

Table 1: Optimized Culture Conditions for Levan Production by Bacillus subtilis

Parameter Optimized Value Reference

Carbon Source Sucrose (100 - 200 g/L) [1][2][14]

Nitrogen Source Yeast Extract (2 - 6.3 g/L) [2][4][6]

pH 6.5 - 7.0 [1][2][6][14]

Temperature 30 - 37 °C [6][8]

Inoculum Size 2 - 10% (v/v) [1][2][5][6]

Agitation Speed 150 rpm [1][2][6][14]

Incubation Time 48 - 96 hours [1][7][14]

Table 2: Optimized Culture Conditions for Levan Production by Zymomonas mobilis

Parameter Optimized Value Reference

Carbon Source Sucrose (150 - 299.1 g/L) [11][13]

pH 5.0 - 6.0 [11][13]

Temperature 25 °C [11][12]

Incubation Time 42.3 hours [13]
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Table 3: Optimized Culture Conditions for Levan Production by Lactobacillus fermentum

Parameter Optimized Value Reference

Carbon Source Sucrose (100 g/L) [5]

Nitrogen Source
Peptone + Yeast Extract (2:0.5

ratio)
[5]

pH 6.5 [5]

Inoculum Size 1% [5]

Temperature 37 °C [5]

Incubation Time 48 hours [5]

Experimental Protocols
The following sections provide detailed, step-by-step protocols for the key stages of levan
production, extraction, and purification.

Protocol 1: Bacterial Culture and Levan Production
This protocol describes the general procedure for cultivating levan-producing bacteria. Specific

parameters should be adjusted based on the data presented in Tables 1-3 for the chosen

bacterial strain.

Materials:

Selected levan-producing bacterial strain

Sterile productive medium (e.g., containing sucrose, yeast extract, K2HPO4, MgSO4·7H2O)

[4][5][7]

Shaker incubator

Spectrophotometer

Procedure:
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Prepare the productive medium and sterilize it by autoclaving.

Inoculate the sterile medium with a fresh culture of the selected bacterial strain (e.g., 5%

v/v).[7]

Incubate the culture in a shaker incubator at the optimized temperature and agitation speed

for the specified duration (e.g., 37°C, 150 rpm, 48-96 hours).[1][7]

Monitor bacterial growth by measuring the optical density (OD) at 600 nm at regular

intervals.

Protocol 2: Levan Extraction
This protocol details the separation of levan from the bacterial culture. The primary method

involves the precipitation of the polysaccharide using a solvent like ethanol or isopropanol.

Materials:

Bacterial culture containing levan

High-speed centrifuge

Ice-cold absolute ethanol or isopropanol[7][8]

0.1 M KOH (optional, for pH adjustment)[3]

1% CaCl2 (optional, to enhance precipitation)[3]

Procedure:

Harvest the bacterial culture and centrifuge at high speed (e.g., 10,000 rpm) for 10-20

minutes at 4°C to pellet the bacterial cells.[3][5][7]

Carefully decant the supernatant, which contains the dissolved levan, into a clean, sterile

container.

(Optional) Adjust the pH of the supernatant to 9.0-10.0 with 0.1 M KOH to improve

precipitation efficiency.[3][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://static.igem.org/mediawiki/2017/7/73/T--Stanford-Brown--levanproto.pdf
https://www.bio-conferences.org/articles/bioconf/abs/2024/58/bioconf_agriscience2024_06014/bioconf_agriscience2024_06014.html
https://static.igem.org/mediawiki/2017/7/73/T--Stanford-Brown--levanproto.pdf
https://www.benchchem.com/product/b1592505?utm_src=pdf-body
https://www.benchchem.com/product/b1592505?utm_src=pdf-body
https://www.benchchem.com/product/b1592505?utm_src=pdf-body
https://static.igem.org/mediawiki/2017/7/73/T--Stanford-Brown--levanproto.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10361384/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568983/
https://jjbs.hu.edu.jo/files/vol17/n3/Paper%20Number%2016.pdf
https://static.igem.org/mediawiki/2017/7/73/T--Stanford-Brown--levanproto.pdf
https://www.benchchem.com/product/b1592505?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8568983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10361384/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 1.5 to 3 volumes of ice-cold absolute ethanol or isopropanol to the supernatant.[3][7][8]

(Optional) To enhance precipitation, add 1 ml of 1% CaCl2 for every 10 ml of the

supernatant.[3]

Mix gently and allow the levan to precipitate by incubating the mixture at 4°C for at least 1

hour, or overnight for better recovery.[5][7]

Collect the precipitated levan by centrifugation at 10,000 rpm for 10-20 minutes at 4°C.[5][7]

Discard the supernatant and wash the levan pellet twice with distilled water or 70% ethanol

to remove residual impurities.[7]

Dry the crude levan pellet in an oven at 50-60°C or by freeze-drying.[5][8]

Table 4: Comparison of Solvents and Conditions for Levan Precipitation

Bacterial
Strain

Solvent
Supernatan
t:Solvent
Ratio

pH
Levan Yield
(g/L)

Reference

Bacillus

subtilis

MTCC 441

Ethanol 1:5 10 - [6]

Bacillus

subtilis

MTCC 441

Isopropanol 1:5 11
0.395 g/g

sucrose
[2]

Pseudomona

s fluorescens
Ethanol 1:3 10 - [3]

Lactobacillus

fermentum
Ethanol 1:2 - 25.95 [5]

Protocol 3: Levan Purification
Further purification of the crude levan extract is often necessary to remove contaminants such

as proteins, nucleic acids, and other polysaccharides. Dialysis is a common and effective
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method for this purpose.

Materials:

Crude levan pellet

Demineralized or deionized water

Dialysis tubing (e.g., 10-14 kDa molecular weight cut-off)[5][8]

Stir plate and stir bar

Freeze-dryer (lyophilizer)

Procedure:

Dissolve the crude levan pellet in a minimal amount of demineralized water.[5]

Transfer the levan solution into a pre-soaked dialysis tube.

Place the dialysis tube in a large beaker containing deionized water and stir gently at 4°C.

Change the deionized water every 12-24 hours for 2-3 days to ensure the complete removal

of small molecule impurities.[5][8]

After dialysis, collect the purified levan solution from the tubing.

The purified levan can be recovered by re-precipitation with ethanol or by freeze-drying to

obtain a pure, dry powder.[3][8]

Visualization of Experimental Workflows
The following diagrams illustrate the key stages of levan extraction and purification from

bacterial cultures.
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Caption: Overall workflow for levan production, extraction, and purification.
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Caption: Detailed workflow for the extraction of levan from bacterial culture supernatant.
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Caption: Detailed workflow for the purification of crude levan.

Characterization of Purified Levan
Once purified, it is essential to characterize the levan to determine its structural and

physicochemical properties. Common analytical techniques include:
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Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in

the levan polymer.[3][5][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C NMR): To confirm the

fructose monomer units and the glycosidic linkages.[3][5][6]

High-Performance Liquid Chromatography (HPLC): To determine the purity and

monosaccharide composition after hydrolysis.[1][3][10][14]

Gel Permeation Chromatography (GPC): To determine the molecular weight and its

distribution.[2][6]

These protocols and comparative data provide a comprehensive guide for researchers to

successfully extract and purify levan from bacterial cultures for various downstream

applications in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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